Cas no 1806850-35-0 (4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol)

4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical applications. Its structure, featuring cyano, difluoromethyl, and trifluoromethyl substituents, enhances reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms contributes to improved lipophilicity and metabolic resistance, which is advantageous in the design of bioactive compounds. The hydroxymethyl group at the 3-position offers further functionalization opportunities, enabling diverse derivatization pathways. This compound is particularly useful in the development of advanced crop protection agents and pharmaceutical candidates, where its unique electronic and steric properties can optimize target interactions.
4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol structure
1806850-35-0 structure
Product Name:4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol
CAS No:1806850-35-0
MF:C9H5F5N2O
MW:252.140819311142
CID:4880199
Update Time:2025-06-12

4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol
    • Inchi: 1S/C9H5F5N2O/c10-8(11)7-5(3-17)4(2-15)1-6(16-7)9(12,13)14/h1,8,17H,3H2
    • InChI Key: UIHABGUAGUIXEY-UHFFFAOYSA-N
    • SMILES: FC(C1C(CO)=C(C#N)C=C(C(F)(F)F)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 310
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.9

4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038270-250mg
4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol
1806850-35-0 95%
250mg
$1,048.60 2022-03-31
Alichem
A029038270-500mg
4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol
1806850-35-0 95%
500mg
$1,668.15 2022-03-31
Alichem
A029038270-1g
4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol
1806850-35-0 95%
1g
$3,039.75 2022-03-31

Additional information on 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol

4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806850-35-0): An Overview

4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806850-35-0) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of functional groups, including a cyano group, difluoromethyl, and trifluoromethyl moieties. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol is characterized by a pyridine ring with substituents at the 2-, 4-, and 6-positions. The presence of the cyano group at the 4-position imparts significant electronic effects, while the difluoromethyl and trifluoromethyl groups at the 2- and 6-positions, respectively, enhance the compound's lipophilicity and metabolic stability. These features are crucial for optimizing the pharmacokinetic properties of potential drug candidates.

Recent studies have highlighted the potential of 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This makes it a promising lead compound for the development of anti-inflammatory drugs. Additionally, its ability to modulate certain receptors has been explored in the context of neurological disorders, where it has shown potential as a neuroprotective agent.

In terms of synthetic methods, several approaches have been reported for the preparation of 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol. One notable method involves the sequential introduction of functional groups onto a pyridine scaffold through multi-step reactions. These synthetic routes are designed to be scalable and cost-effective, making them suitable for large-scale production in industrial settings. The choice of synthetic strategy often depends on factors such as yield, purity, and ease of purification.

The biological activity of 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits high selectivity and potency against specific targets, with minimal off-target effects. This selectivity is crucial for minimizing side effects in therapeutic applications. In vivo studies have further confirmed its efficacy and safety profile, with promising results observed in animal models of various diseases.

The pharmacokinetic properties of 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol have also been thoroughly investigated. Key parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) have been evaluated to ensure its suitability for clinical development. These studies have revealed that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are essential for its potential use as a therapeutic agent.

In conclusion, 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806850-35-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, underscoring its significance in modern drug discovery efforts.

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